2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C22H14ClF2N3O2/c23-14-6-9-19-16(10-14)21(13-4-2-1-3-5-13)27-22(30)28(19)12-20(29)26-15-7-8-17(24)18(25)11-15/h1-11H,12H2,(H,26,29)
• InChI Key: ZDWUWIKVTKNWMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C22H14ClF2N3O2
• Molecular Weight: 425.8 g/mol
• CAS No.: 932321-20-5

Description

2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H14ClF2N3O2 and its molecular weight is 425.82. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Quinazolinone derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, Patel and Shaikh (2011) prepared 2-[2-(2,6-Dichlorophenyl)amino]phenylmethyl-3-{4-[(substituted phenyl)amino]-1,3-oxazol-2-yl)-7-chloroquinazolin-4(3H)ones, which showed good antimicrobial activity compared with standard drugs. Similarly, Rajasekaran and Rao (2015) synthesized a series of 2,3-disubstituted quinazolinone analogs and subjected them to molecular docking studies, revealing significant antibacterial screening results against various strains, including Bacillus subtilis and Escherichia coli (Patel & Shaikh, 2011); (Rajasekaran & Rao, 2015).

Analgesic and Anti-inflammatory Activities

Alagarsamy et al. (2015) designed and synthesized quinazolinyl acetamides and investigated their analgesic, anti-inflammatory, and ulcerogenic index activities. Among the synthesized compounds, one exhibited potent analgesic and anti-inflammatory activities, suggesting the potential of quinazolinone derivatives in pain and inflammation management (Alagarsamy et al., 2015).

Potential Antiviral Effects

Ghosh et al. (2008) synthesized and evaluated a novel anilidoquinoline derivative for its therapeutic efficacy in treating Japanese encephalitis. The compound exhibited significant antiviral and antiapoptotic effects in vitro, demonstrating a decrease in viral load and an increase in survival in Japanese encephalitis virus-infected mice. This highlights the potential of quinazolinone derivatives in viral infection treatment (Ghosh et al., 2008).